Cas no 1243350-30-2 (2-Chloro-5-cyclopropoxy-3-nitropyridine)

• Product Name: 2-Chloro-5-cyclopropoxy-3-nitropyridine
• CAS No: 1243350-30-2
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 4828314
• Update Time: 2025-06-10

2-Chloro-5-cyclopropoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-CYCLOPROPOXY-3-NITROPYRIDINE
• MB64209
• 2-Chloro-5-cyclopropoxy-3-nitropyridine

• Inchi： 1S/C8H7ClN2O3/c9-8-7(11(12)13)3-6(4-10-8)14-5-1-2-5/h3-5H,1-2H2
• InChI Key： JCGZHKRVCRJHHY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)OC1CC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 2-Chloro-5-cyclopropoxy-3-nitropyridine

Introduction to 2-Chloro-5-cyclopropoxy-3-nitropyridine (CAS No. 1243350-30-2)

2-Chloro-5-cyclopropoxy-3-nitropyridine (CAS No. 1243350-30-2) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, which include a chloro substituent, a cyclopropoxy group, and a nitro group attached to a pyridine ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various scientific and industrial applications.

The molecular formula of 2-Chloro-5-cyclopropoxy-3-nitropyridine is C₉H₉ClN₂O₃, and its molecular weight is approximately 216.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, chlorination, and etherification processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, 2-Chloro-5-cyclopropoxy-3-nitropyridine has gained considerable attention due to its potential as an intermediate in the synthesis of novel pharmaceuticals and agrochemicals. The presence of the nitro group makes it an excellent electrophilic species, facilitating its use in various substitution and coupling reactions. Additionally, the cyclopropoxy group introduces steric hindrance and unique electronic effects that can influence the reactivity and selectivity of the molecule in different chemical transformations.

2-Chloro-5-cyclopropoxy-3-nitropyridine has been extensively studied for its biological activities. Research has shown that this compound exhibits potent antimicrobial properties against a variety of bacterial and fungal strains. This makes it a valuable lead compound for the development of new antibiotics and fungicides. Moreover, its ability to modulate specific biological pathways has led to its exploration as a potential therapeutic agent for various diseases.

In the pharmaceutical industry, 2-Chloro-5-cyclopropoxy-3-nitropyridine is often used as a building block in the synthesis of more complex molecules with therapeutic potential. For example, it has been employed in the development of inhibitors targeting specific enzymes involved in disease pathways. The compound's structural flexibility allows for the introduction of additional functional groups that can enhance its pharmacological properties, such as improved solubility, bioavailability, and reduced toxicity.

The agrochemical sector has also benefited from the use of 2-Chloro-5-cyclopropoxy-3-nitropyridine. Its strong herbicidal and insecticidal activities make it a valuable component in the formulation of crop protection products. Studies have demonstrated that this compound can effectively control a wide range of pests and weeds without causing significant harm to non-target organisms or the environment. This makes it an environmentally friendly alternative to traditional agrochemicals.

Safety and environmental considerations are paramount when handling 2-Chloro-5-cyclopropoxy-3-nitropyridine. Proper personal protective equipment (PPE) should be worn during laboratory operations to minimize exposure risks. Additionally, appropriate waste disposal methods should be followed to prevent environmental contamination. Regulatory guidelines from organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) should be strictly adhered to ensure compliance with safety standards.

The future prospects for 2-Chloro-5-cyclopropoxy-3-nitropyridine are promising. Ongoing research continues to uncover new applications and optimize existing ones. Advances in synthetic methodologies have made it easier to produce this compound on a larger scale, making it more accessible for industrial use. Furthermore, interdisciplinary collaborations between chemists, biologists, and engineers are driving innovation in the development of novel products based on this versatile molecule.

In conclusion, 2-Chloro-5-cyclopropoxy-3-nitropyridine (CAS No. 1243350-30-2) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and biological activities make it an invaluable resource for researchers and developers working on innovative solutions in pharmaceuticals, agrochemicals, and beyond.